Cas no 40031-15-0 ( )

  structure
  structure
Product Name: 
CAS No:40031-15-0
MF:C41H32O11
MW:700.686192512512
CID:925195
PubChem ID:236122
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • [2-benzoyloxy-2-(3,4,5-tribenzoyloxyoxolan-2-yl)ethyl] benzoate
    • 1,2,3,5,6-penta-o-benzoylhexofuranose
    • AC1L5VWN
    • AC1Q62FB
    • AR-1B5197
    • CTK1D8334
    • KST-1B4858
    • NSC231871
    • NSC38175
    • DTXSID40284660
    • 40031-15-0
    • NSC-231871
    • NSC-38175
    • NSC232043
    • NSC-232043
    • 40031-16-1
    •  
    • Inchi: 1S/C41H32O11/c42-36(27-16-6-1-7-17-27)47-26-32(48-37(43)28-18-8-2-9-19-28)33-34(49-38(44)29-20-10-3-11-21-29)35(50-39(45)30-22-12-4-13-23-30)41(51-33)52-40(46)31-24-14-5-15-25-31/h1-25,32-35,41H,26H2
    • InChI Key: IAWBDGWDEQIAPH-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C1C(COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 700.19446
  • Monoisotopic Mass: 700.19446183g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 17
  • Complexity: 1190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 141Ų

Experimental Properties

  • PSA: 140.73
  • LogP: 6.10210
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